Cas no 953205-04-4 (2-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide)

• Product Name: 2-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide
• CAS No: 953205-04-4
• MF: C₁₇H₂₁ClN₂O₂S₂
• MW: 384.943840742111
• CID: 6086635
• PubChem ID: 16888270
• Update Time: 2025-05-21

2-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide
• 2-chloro-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]benzenesulfonamide
• 2-chloro-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)benzene-1-sulfonamide
• AKOS024490209
• 953205-04-4
• 2-chloro-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide
• F5017-0850
• SR-01000919937
• SR-01000919937-1

• Inchi： 1S/C17H21ClN2O2S2/c18-16-5-1-2-6-17(16)24(21,22)19-12-14-7-9-20(10-8-14)13-15-4-3-11-23-15/h1-6,11,14,19H,7-10,12-13H2
• InChI Key： UQAQURJLQQBUAE-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(CC3SC=CC=3)CC2)(=O)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 384.0732980g/mol
• Monoisotopic Mass: 384.0732980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86Ų

Additional information on 2-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide

Comprehensive Overview of 2-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide (CAS No. 953205-04-4)

2-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide (CAS No. 953205-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative features a unique molecular structure combining a thiophene ring, a piperidine moiety, and a chlorobenzene sulfonamide group. Its structural complexity makes it a valuable candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

The compound’s CAS number 953205-04-4 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and biochemical applications. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or neurotransmitter modulators, given its hybrid heterocyclic framework. Recent studies highlight its utility in structure-activity relationship (SAR) analyses, where minor modifications to its thiophene or sulfonamide groups can yield significant pharmacological effects.

In the context of drug design, 2-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide exemplifies the growing trend of multi-target therapeutics. Its piperidine-thiophene core is analogous to fragments found in FDA-approved drugs, such as antihistamines and antipsychotics. This has spurred interest in its ADME (absorption, distribution, metabolism, excretion) properties, with computational models predicting favorable blood-brain barrier (BBB) permeability.

From a synthetic perspective, the compound’s chlorobenzene sulfonamide group offers versatility for cross-coupling reactions, enabling further derivatization. Laboratories focusing on high-throughput screening (HTS) often include it in libraries due to its drug-like physicochemical properties. Notably, its logP and polar surface area (PSA) values align with Lipinski’s Rule of Five, making it a promising lead for oral bioavailability optimization.

Environmental and green chemistry considerations are also relevant. The compound’s stability under physiological pH and its biodegradability profile are subjects of ongoing research. As regulatory agencies emphasize sustainable synthetic routes, methodologies like catalytic hydrogenation or flow chemistry are being explored for its production.

In summary, 2-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide (CAS No. 953205-04-4) represents a convergence of structural ingenuity and therapeutic potential. Its applications span drug discovery, chemical biology, and material science, positioning it as a compound of enduring scientific interest.